Cas no 1366773-12-7 (3-Fluoro-4-iodo-N,N-dimethylbenzamide)
3-Fluoro-4-iodo-N,N-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3-fluoro-4-iodo-N,N-dimethyl-
- 3-Fluoro-4-iodo-N,N-dimethylbenzamide
-
- Inchi: 1S/C9H9FINO/c1-12(2)9(13)6-3-4-8(11)7(10)5-6/h3-5H,1-2H3
- InChI Key: FQXFPUBKZZOSIF-UHFFFAOYSA-N
- SMILES: C(N(C)C)(=O)C1=CC=C(I)C(F)=C1
Experimental Properties
- Density: 1.713±0.06 g/cm3(Predicted)
- Boiling Point: 349.2±32.0 °C(Predicted)
- pka: -1.90±0.70(Predicted)
3-Fluoro-4-iodo-N,N-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F195670-125mg |
3-Fluoro-4-iodo-N,N-dimethylbenzamide |
1366773-12-7 | 125mg |
$ 465.00 | 2022-06-05 | ||
| TRC | F195670-250mg |
3-Fluoro-4-iodo-N,N-dimethylbenzamide |
1366773-12-7 | 250mg |
$ 770.00 | 2022-06-05 | ||
| A2B Chem LLC | AK54638-1g |
3-fluoro-4-iodo-N,N-dimethylbenzamide |
1366773-12-7 | 95% | 1g |
$572.00 | 2024-04-20 | |
| A2B Chem LLC | AK54638-2.5g |
3-fluoro-4-iodo-N,N-dimethylbenzamide |
1366773-12-7 | 95% | 2.5g |
$993.00 | 2024-04-20 |
3-Fluoro-4-iodo-N,N-dimethylbenzamide Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 3-Fluoro-4-iodo-N,N-dimethylbenzamide
Recent Advances in the Study of 3-Fluoro-4-iodo-N,N-dimethylbenzamide (CAS: 1366773-12-7)
3-Fluoro-4-iodo-N,N-dimethylbenzamide (CAS: 1366773-12-7) is a fluorinated and iodinated benzamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules and has potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its pharmacological properties and therapeutic potential.
The synthesis of 3-Fluoro-4-iodo-N,N-dimethylbenzamide has been optimized to achieve high yields and purity, with recent reports highlighting the use of palladium-catalyzed cross-coupling reactions and other advanced synthetic methodologies. These improvements have facilitated the scalable production of this compound, making it more accessible for further research and industrial applications. Structural elucidation through techniques such as NMR spectroscopy and X-ray crystallography has confirmed its molecular configuration and provided insights into its reactivity and stability.
In terms of biological activity, preliminary studies suggest that 3-Fluoro-4-iodo-N,N-dimethylbenzamide exhibits promising interactions with specific protein targets, including enzymes and receptors involved in various disease pathways. For instance, its ability to modulate the activity of certain kinases has been investigated, with potential implications for the treatment of cancer and inflammatory disorders. Additionally, its role as a building block for the development of novel radiopharmaceuticals has been explored, leveraging the iodine moiety for imaging and therapeutic purposes.
Recent advancements in computational chemistry and molecular docking studies have further elucidated the binding modes and mechanisms of action of this compound. These in silico approaches have complemented experimental findings, providing a more comprehensive understanding of its pharmacophore and guiding the design of derivatives with enhanced efficacy and selectivity. Such efforts are critical for the rational development of next-generation therapeutics based on this scaffold.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and toxicological profiles of 3-Fluoro-4-iodo-N,N-dimethylbenzamide and its derivatives. Ongoing research aims to address these issues through structural modifications and formulation strategies, with the ultimate goal of advancing this compound into preclinical and clinical studies. Collaborative efforts between academia and industry are expected to accelerate progress in this area, leveraging interdisciplinary expertise to overcome existing barriers.
In conclusion, 3-Fluoro-4-iodo-N,N-dimethylbenzamide (CAS: 1366773-12-7) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Continued research into its synthesis, biological activity, and therapeutic potential is likely to yield significant contributions to the field, offering new opportunities for the development of innovative treatments for various diseases. This brief highlights the latest findings and underscores the importance of further investigation to fully realize the potential of this compound.
1366773-12-7 (3-Fluoro-4-iodo-N,N-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)